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Compound of Interest

Compound Name: Palifermin

Cat. No.: B1169686 Get Quote

Essential safety and logistical information for the proper handling and disposal of Palifermin
(Kepivance®) in a research environment.

Palifermin, a recombinant human keratinocyte growth factor, is classified as a hazardous

agent by the National Institute for Occupational Safety and Health (NIOSH) under Group 2.[1]

Adherence to proper disposal procedures is critical to ensure personnel safety and

environmental protection. This guide provides a comprehensive, step-by-step approach for

researchers, scientists, and drug development professionals.

Immediate Safety and Handling Considerations
Palifermin is intended for single use only and does not contain preservatives.[2][3][4] Once

reconstituted, it should ideally be used immediately. However, if necessary, it can be stored

under specific conditions. Any deviation from these conditions necessitates immediate and

proper disposal.

Condition Maximum Time Limit
Required Action After
Limit Exceeded

Reconstituted solution at room

temperature
1 hour Discard

Reconstituted solution

refrigerated (2°C to 8°C)
24 hours Discard
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Step-by-Step Disposal Protocol
The disposal of Palifermin and materials contaminated with it must comply with all applicable

federal, state, and local regulations for hazardous waste.[2][5] The following protocol outlines

the general steps for proper disposal:

Step 1: Segregation of Palifermin Waste

Proper segregation of hazardous drug waste is crucial. Palifermin waste should be

categorized as either "trace" or "bulk" (non-trace) cytotoxic waste.

Trace Waste: Includes empty vials, syringes, and other containers that held Palifermin,

containing less than 3% of the original volume.[6]

Bulk Waste: Encompasses unused or expired Palifermin, partially used vials, and materials

heavily contaminated with the drug.[6][7]

Step 2: Use of Designated Waste Containers

All Palifermin waste must be disposed of in clearly labeled, puncture-resistant containers

designated for cytotoxic or chemotherapy waste.[1][8][9][10]

Primary Containers: Use purple or yellow rigid, leak-proof containers.[1][8][9][11] These

containers should be clearly marked with "Cytotoxic Waste," "Chemotherapy Waste," or a

similar warning.[9][12]

Sharps: All needles and syringes used for Palifermin administration must be disposed of

immediately in a designated chemotherapy sharps container.[6][8]

Step 3: Handling and Personal Protective Equipment (PPE)

Appropriate PPE must be worn at all times when handling Palifermin waste to minimize

exposure.

Gloves: Wear two pairs of chemotherapy-tested gloves.

Gown: A protective gown should be worn.
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Eye Protection: Safety goggles or a face shield is necessary.

Step 4: Final Disposal Procedure

The ultimate disposal method for cytotoxic waste is high-temperature incineration.[8][13]

Waste Collection: Once the designated waste containers are full, they should be securely

sealed.

Environmental Health & Safety (EHS): Contact your institution's EHS department for pickup

and disposal of the hazardous waste containers.[7][10][14] They will coordinate with a

licensed hazardous waste contractor for final incineration.

Experimental Workflow for Palifermin Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of Palifermin.
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Caption: Workflow for the safe disposal of Palifermin.
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Spill Management
In the event of a Palifermin spill, immediate action is required to contain and clean the area

while protecting personnel.

Evacuate and Secure: Alert others in the area and restrict access to the spill site.

Don Appropriate PPE: This includes a respirator, two pairs of chemotherapy gloves, a

disposable gown, and eye protection.

Contain the Spill: For liquid spills, use absorbent pads to gently cover and absorb the

material. For powder spills, gently cover with wetted absorbent pads to prevent

aerosolization.[7]

Clean the Area: Thoroughly clean the spill area with a detergent solution followed by clean

water.[7]

Dispose of Cleanup Materials: All materials used for spill cleanup must be disposed of as

bulk cytotoxic waste in the designated purple or yellow containers.[7]

Report the Spill: Report the incident to your institution's EHS department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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